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Compound of Interest

Compound Name: nor-3

Cat. No.: B1233239

Application Notes and Protocols for NOR-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

NOR-3, with the chemical name (z)-(E)-4-Ethyl-2-[(E)-hydroxyimino]-5-nitro-3-hexenamide, is a
cell-permeable small molecule that functions as a nitric oxide (NO) donor.[1] It spontaneously
releases NO in a controlled manner, making it a valuable tool for investigating the diverse
physiological and pathological roles of nitric oxide. This document provides detailed protocols
for the preparation and storage of NOR-3 solutions, along with essential safety information and
an overview of the canonical nitric oxide signaling pathway.

Physicochemical and Safety Data

Proper handling and storage of NOR-3 are critical for experimental success and laboratory
safety. The following tables summarize key quantitative data for NOR-3.

Table 1: Physicochemical Properties of NOR-3

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1233239?utm_src=pdf-interest
https://www.benchchem.com/product/b1233239?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/e2895
https://www.benchchem.com/product/b1233239?utm_src=pdf-body
https://www.benchchem.com/product/b1233239?utm_src=pdf-body
https://www.benchchem.com/product/b1233239?utm_src=pdf-body
https://www.benchchem.com/product/b1233239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference

(¥)-(E)-4-Ethyl-2-[(E)-

Chemical Name hydroxyimino]-5-nitro-3- [1]
hexenamide

Synonym(s) FK 409

CAS Number 163180-49-2, 138472-01-2 [1][2]
Molecular Formula CsH13N304 [1]
Molecular Weight 215.21 g/mol [1]
Appearance Powder [1]
Solubility DMSO: 10 mg/mL [1]
Half-life in solution 30 minutes [1]

Table 2: Safety and Storage Information for NOR-3

Parameter Information Reference
Signal Word Danger [1]
Hazard Statements H301 (Toxic if swallowed) [1]

P301 + P310 (IF
) SWALLOWED: Immediately
Precautionary Statements [1]
call a POISON CENTER or

doctor/physician)

Dust mask type N95 (US),

Personal Protective Equipment )
eyeshields, gloves

Storage Temperature -20°C [1]

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds
Storage Class ) [1]

or compounds which cause

chronic effects
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

NOR-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Pre-weighing Preparation: Allow the NOR-3 powder to equilibrate to room temperature
before opening the container to prevent condensation of moisture.

» Weighing: Accurately weigh out 2.15 mg of NOR-3 powder using a calibrated analytical
balance and transfer it to a sterile, amber microcentrifuge tube.

 Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the NOR-3 powder.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
The solution should be clear and colorless to faintly yellow.[1]

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C.

Preparation of Working Solutions for Cell Culture

Important Considerations:

o Short Half-Life: NOR-3 has a half-life of approximately 30 minutes in solution.[1] Therefore, it
is crucial to prepare working solutions immediately before use and add them to the cell
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cultures promptly.

e Solvent Toxicity: DMSO can be toxic to cells at higher concentrations. It is recommended to
keep the final concentration of DMSO in the cell culture medium below 0.5% (v/v), and
ideally below 0.1%.

e Final Concentration: The optimal concentration of NOR-3 will vary depending on the cell type
and the specific experimental question. A concentration range of 1-100 uM is a common
starting point for in vitro studies with NO donors.

Protocol:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM NOR-3 stock solution on ice,
protected from light.

» Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed, serum-free cell
culture medium to achieve the desired final concentrations. For example, to prepare a 100
MM working solution, add 10 pL of the 10 mM stock solution to 990 pL of cell culture medium.

e Immediate Use: Use the freshly prepared working solutions immediately by adding the
appropriate volume to your cell culture plates. Ensure rapid and thorough mixing.

Signaling Pathways and Workflows
Canonical Nitric Oxide Signaling Pathway

Nitric oxide is a key signaling molecule that primarily acts by activating soluble guanylate
cyclase (sGC), leading to the production of cyclic guanosine monophosphate (cGMP) and
subsequent activation of downstream effectors.
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Caption: Canonical Nitric Oxide Signaling Pathway.

Experimental Workflow for NOR-3 Solution Preparation

The following diagram illustrates the key steps for preparing NOR-3 solutions for use in cell
culture experiments.
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Caption: NOR-3 Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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